Cas no 392-12-1 (Indole-3-pyruvic acid)

• Product Name: Indole-3-pyruvic acid
• CAS No: 392-12-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00005640
• CID: 37181
• PubChem ID: 803
• Update Time: 2025-07-20

Indole-3-pyruvic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Indol-3-yl)-2-oxopropanoic acid
• alpha-Oxo-1H-indole-3-propanoic acid
• indole-3-pyruvic acid monohydrate
• indole-3-(2-oxo)-propanoic acid
• 5-iodophthalide
• Indole-3-pyruvic acid
• 3-(3-Indolyl)-2-oxopropanoic acid
• 3-Indolylpyruvic acid
• NCGC00247042-01
• NSC 88874
• C00331
• 4QM0LT13A8
• 3-(indol-3-yl)pyruvic acid
• EINECS 206-874-1
• 3-Indolpyruvic acid
• .beta.-Indolepyruvic acid
• HMS2270A21
• MLS000515792
• indol-3-yl pyruvic acid
• beta-Indolylpyruvic acid
• Indolepyruvic acid
• 3-indol-3-yl-2-oxopropanoic acid
• bmse000685
• DTXCID1022053
• FT-0627222
• BRN 0172966
• SCHEMBL125249
• DTXSID3042053
• 392-12-1
• AS-63461
• 3-(1H-indol-3-yl)-2-oxidanylidene-propanoic acid
• 1H-INDOLE-3-PROPANOIC ACID, .ALPHA.-OXO
• F9995-2651
• Indole-3-pyruvic acid, >=98.0% (TLC)
• UNII-4QM0LT13A8
• (Indol-3-yl)pyruvate
• Indole pyruvic acid
• 3-(1H-indol-3-yl)-2-keto-propionic acid
• I-4200
• CAS-392-12-1
• NSC-88874
• 1H-Indole-3-propanoic acid, .alpha.-oxo-
• NS00014851
• KETO TRYPTOPHAN
• CS-0072417
• beta-Indolepyruvic acid
• NCGC00255790-01
• CHEMBL485012
• 3-Indolylpyroracemic acid
• (indol-3-yl)pyruvic acid
• AKOS005267243
• AC-10208
• SMR000112266
• A824463
• AC17FD8D-94BC-4C87-B5E6-D2B60F03B45D
• Indolyl-3-pyruvate
• EN300-218335
• 3-Indolepyruvic acid
• CHEBI:29750
• bmse000646
• NSC88874
• Tox21_301365
• 1H-Indole-3-propanoic acid, alpha-oxo-
• 3IO
• indolepyruvate
• indol-3-pyruvic acid
• Indole-3-pyruvate
• HY-W028393
• Q23905803
• Indole-3-Acetylformic Acid
• 3-indole-pyruvic acid
• 5-22-06-00324 (Beilstein Handbook Reference)
• 1H-Indole-3-pyruvic acid
• MFCD00005640
• .beta.-Indolylpyruvic acid
• STL286879
• BRD-K09109825-001-07-3
• FI30479
• 1H-INDOLE-3-PROPANOIC ACID, ALPHA-OXO
• 1H-Indole-3-propanoic acid, alpha-oxo-(9CI)

• MDL： MFCD00005640
• Inchi： 1S/C11H9NO3/c13-10(11(14)15)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12H,5H2,(H,14,15)
• InChI Key： RSTKLPZEZYGQPY-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 70.2

Experimental Properties

• Color/Form: Beige powder
• Density: 1.2621 (rough estimate)
• Melting Point: 215 °C (dec.) (lit.)
• Boiling Point: 445.2 ℃ at 760 mmHg
• Flash Point: 223 °C
• Refractive Index: 1.4950 (estimate)
• PSA: 70.16000
• LogP: 1.36410
• Solubility: Strong reaction with water

Indole-3-pyruvic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：8-10-23
• RTECS：NM1880000
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Indole-3-pyruvic acid

Comprehensive Overview of Indole-3-pyruvic acid (CAS No. 392-12-1): Properties, Applications, and Research Insights

Indole-3-pyruvic acid (I3P), with the CAS number 392-12-1, is a naturally occurring keto acid derived from the amino acid tryptophan. This compound plays a pivotal role in plant and mammalian metabolism, particularly in the biosynthesis of auxins (e.g., indole-3-acetic acid) and other indole derivatives. Its molecular structure combines an indole ring with a pyruvate moiety, making it a versatile intermediate in biochemical pathways. Recent studies highlight its potential in nutraceuticals, anti-aging formulations, and gut health—topics trending in Google Scholar and PubMed searches.

The growing interest in natural metabolites like Indole-3-pyruvic acid stems from its antioxidant properties and role in cellular signaling. Researchers are exploring its ability to modulate oxidative stress, a key factor in age-related diseases—a hot topic in biohacking communities. Analytical techniques such as HPLC and LC-MS are commonly used to quantify I3P in biological samples, addressing frequent queries like "how to measure Indole-3-pyruvic acid levels" in forums like ResearchGate.

In agriculture, 392-12-1 is investigated for its role in plant growth regulation. As organic farming gains traction, questions like "Indole-3-pyruvic acid as a biostimulant" rank high on SEO keyword tools. Its application in hydroponic systems aligns with the surge in urban farming trends. Meanwhile, in human health, I3P's metabolism by gut microbiota links it to the microbiome-diet axis—a trending subject in NIH-funded studies.

Synthetically, CAS 392-12-1 is produced via enzymatic decarboxylation of tryptophan or chemical synthesis routes. Patents highlight its stabilization through cyclodextrin encapsulation, addressing stability challenges—a frequent pain point noted in Quora discussions. The compound's logP value (~1.2) and solubility profile are critical for formulation scientists, as evidenced by searches for "Indole-3-pyruvic acid solubility in DMSO."

Emerging studies suggest I3P may influence neurotransmitter balance, sparking interest in mental wellness applications. This aligns with rising searches for "natural serotonin precursors" on platforms like Examine.com. However, bioavailability remains a challenge, driving innovations in liposomal delivery systems—a niche explored in recent PubMed Central articles.

From a regulatory standpoint, Indole-3-pyruvic acid is generally recognized as safe (GRAS) for specific uses, though purity standards (≥98% by HPLC) are emphasized in FDA guidance documents. Analytical certificates often cite UV-Vis spectrometry for quality control, a method frequently queried in LabTalk forums.

In conclusion, CAS No. 392-12-1 represents a multifaceted compound bridging plant physiology, human nutrition, and pharmaceutical research. Its integration into personalized medicine and sustainable agriculture solutions positions it as a compound of enduring scientific and commercial relevance.